1-(6-Bromopyridin-2-yl)propan-1-amine

• Molecular Formula: C8H11BrN2
• Molecular Weight: 215.09 g/mol
• IUPAC Name: 1-(6-bromopyridin-2-yl)propan-1-amine
• InChI: InChI=1S/C8H11BrN2/c1-2-6(10)7-4-3-5-8(9)11-7/h3-6H,2,10H2,1H3
• InChI Key: YIGYLEOPRNZMCB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC(=CC=C1)Br)N

Description

1-(6-Bromopyridin-2-yl)propan-1-amine is a useful research compound. Its molecular formula is C8H11BrN2 and its molecular weight is 215.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl magnesium bromide (3.0 mL, 3.0 mmol) was added dropwise over 10 min to a solution of the pyridine nitrile A466.2 (500 mg, 2.75 mmol) in THF (5 mL) at room temperature under a nitrogen atmosphere. After strring for 30 min at room temperature, the reaction mixture was then cooled to 0° C. and anhydrous methanol added (2.75 mL) followed by sodium borohydride (15 mg, 3.0 mmol). The mixture was allowed to warm to room temperature over 1 hr before quenching with saturated ammonium chloride solution (10 mL) and stirring overnight at room temperature. The mixture was diluted with water (20 mL) and extracted with ethyl acetate (3×30 mL). The combined organics were dried (MgSO4), evaporated in vacuo and purified by column chromatography using 10% MeOH in ethyl acetate as eluant to yield A466.3 (237 mg). HPLC YMC S-5 4.6×33 mm (2 min grad): retention time 0.87 min, M+H+=217.15